Cas no 126784-39-2 (Ethyl 3-hydroxyheptanoate)

Ethyl 3-hydroxyheptanoate is a synthetic ester compound characterized by its fruity, floral aroma, making it a valuable intermediate in fragrance and flavor applications. Its chemical structure, featuring both hydroxyl and ester functional groups, contributes to its versatility in organic synthesis. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its incorporation into formulations. Its controlled purity and consistent quality make it suitable for use in fine chemical and pharmaceutical industries. Ethyl 3-hydroxyheptanoate is also noted for its potential as a chiral building block in asymmetric synthesis, enhancing its utility in specialized chemical processes.
Ethyl 3-hydroxyheptanoate structure
Ethyl 3-hydroxyheptanoate structure
Product Name:Ethyl 3-hydroxyheptanoate
CAS No:126784-39-2
MF:C9H18O3
MW:174.237423419952
CID:1079977
Update Time:2025-06-07

Ethyl 3-hydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl3-hydroxy-heptanoate
    • ethyl 3-hydroxyheptanoate
    • Ethyl 3-hydroxy-heptanoate
    • Heptanoic acid, 3-hydroxy-, ethyl ester
    • 3-Hydroxyenanthic acid ethyl ester
    • Ethyl 3-hydroxyheptanoate
    • Inchi： 1S/C9H18O3/c1-3-5-6-8(10)7-9(11)12-4-2/h8,10H,3-7H2,1-2H3
    • InChI Key： LHBSPGVLQLSZQA-UHFFFAOYSA-N
    • SMILES： OC(CC(=O)OCC)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 123
  • Topological Polar Surface Area: 46.5

Ethyl 3-hydroxyheptanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR000TXK-1g
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 95%
1g
 $285.00 2025-02-12
Aaron
AR000TXK-5g
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 95%
5g
 $856.00 2025-02-12
A2B Chem LLC
AA37692-250mg
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 97%
250mg
 $111.00 2024-04-20
A2B Chem LLC
AA37692-500mg
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 97%
500mg
 $144.00 2024-04-20
A2B Chem LLC
AA37692-1g
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 97%
1g
 $188.00 2024-04-20
A2B Chem LLC
AA37692-5g
Heptanoic acid, 3-hydroxy-, ethyl ester
 126784-39-2 97%
5g
 $580.00 2024-04-20
abcr
AB607589-250mg
Ethyl 3-hydroxyheptanoate; .
 126784-39-2
250mg
 €155.30 2024-07-19
abcr
AB607589-1g
Ethyl 3-hydroxyheptanoate; .
 126784-39-2
1g
 €259.40 2024-07-19
abcr
AB607589-5g
Ethyl 3-hydroxyheptanoate; .
 126784-39-2
5g
 €790.30 2024-07-19
abcr
AB607589-10g
Ethyl 3-hydroxyheptanoate; .
 126784-39-2
10g
 €1305.60 2024-07-19

Ethyl 3-hydroxyheptanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:126784-39-2)Ethyl 3-hydroxyheptanoate
Order Number:A1215038
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:26
Price ($):154/468/774
Email:sales@amadischem.com

Ethyl 3-hydroxyheptanoate Related Literature

126784-39-2 (Ethyl 3-hydroxyheptanoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:126784-39-2)Ethyl 3-hydroxyheptanoate
A1215038
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):154/468/774
Email